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Compound of Interest

Compound Name: Cybutryne

Cat. No.: B021153

Introduction

Cybutryne (Irgarol® 1051) is a triazine-based herbicide that has been widely used as a biocide
in antifouling paints for ship hulls. Due to its persistence in the aquatic environment and toxicity
to non-target organisms, particularly marine algae, its use has been restricted or banned in
many regions. Consequently, monitoring its concentration in various environmental
compartments is crucial for assessing ecological risk and verifying compliance with regulations.

This document provides detailed application notes and experimental protocols for the sample
preparation and analysis of cybutryne in water, sediment, and biota. The methods described
are based on established analytical techniques such as Solid-Phase Extraction (SPE) for water
and QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for solid matrices, followed
by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas
Chromatography-Mass Spectrometry (GC-MS).

Data Presentation: Quantitative Performance of
Sample Preparation Methods

The following tables summarize typical performance data for the analysis of cybutryne and
similar triazine herbicides in different environmental matrices. These values are compiled from
various studies and represent expected performance. Actual results may vary depending on
the specific matrix, instrumentation, and laboratory conditions.
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Table 1: Performance Data for Cybutryne Analysis in Water using SPE-LC-MS/MS

Parameter Seawater Freshwater
Recovery (%) 85-110% 90 - 109%
LOD (ng/L) 05-2.0 1.3-23.7
LOQ (ng/L) 15-7.0 5.0 - 50.0
RSD (%) < 15% < 10%

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation. Data

are representative values for triazine herbicides.

Table 2: Performance Data for Cybutryne Analysis in Sediment using QUEChERS-GC/MS or
LC-MS/MS

Parameter Marine Sediment Freshwater Sediment
Recovery (%) 64 - 115% 60 - 112%

LOD (ug/kg) 0.1-1.0 0.5-5.0

LOQ (ug/kg) 0.5-5.0 1.0 - 10.0

RSD (%) < 20% < 18%

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation. Data
are representative values for pesticide analysis using QUEChERS.

Table 3: Performance Data for Cybutryne Analysis in Biota (Fish Tissue) using Solvent

Extraction & Cleanup
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Parameter Muscle Tissue Liver Tissue
Recovery (%) 88 - 101% 80 - 110%
LOD (ug/kg) 0.1-0.5 0.07-2.5
LOQ (pg/kg) 0.3-1.0 0.12-5.0
RSD (%) < 10% < 15%

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation. Data
are representative values for organic contaminant analysis in fish tissue.

Experimental Workflow

The general workflow for the analysis of cybutryne in environmental samples involves sample
collection, preparation, extraction, cleanup, and instrumental analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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